Cas no 1806547-11-4 (2-(2,5-Bis(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid)

• Product Name: 2-(2,5-Bis(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid
• CAS No: 1806547-11-4
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4908566
• Update Time: 2025-10-31

2-(2,5-Bis(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Bis(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid

• Inchi： 1S/C9H5F6NO3/c10-8(11,12)3-1-4(5(17)7(18)19)6(16-2-3)9(13,14)15/h1-2,5,17H,(H,18,19)
• InChI Key： SOOUCKXNTKTOPF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(F)(F)F)=CN=1)C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 1.6
• Topological Polar Surface Area: 70.4

Additional information on 2-(2,5-Bis(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid

2-(2,5-Bis(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic Acid: A Comprehensive Overview

2-(2,5-Bis(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid, also known by its CAS number 1806547-11-4, is a highly specialized organic compound with significant potential in various fields of research and application. This compound is characterized by its unique structure, which combines a pyridine ring substituted with two trifluoromethyl groups and a hydroxyacetic acid moiety. The trifluoromethyl groups are particularly notable for their electron-withdrawing properties, which can significantly influence the chemical reactivity and physical properties of the molecule.

The synthesis of 2-(2,5-Bis(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid involves a series of intricate organic reactions, including nucleophilic substitutions and oxidations. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity, making it more accessible for research purposes. The compound's structure has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its spatial arrangement and dynamic behavior.

One of the most promising applications of this compound lies in the field of pharmacology. Researchers have explored its potential as a lead compound in drug discovery programs targeting various therapeutic areas, including cancer and inflammation. The trifluoromethyl groups contribute to the molecule's lipophilicity, which is crucial for drug absorption and bioavailability. Furthermore, the hydroxyacetic acid moiety introduces hydrogen bonding capabilities, enhancing the compound's solubility and interaction with biological targets.

In addition to its pharmacological applications, 2-(2,5-Bis(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid has shown potential in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and sensors. Recent studies have demonstrated its ability to act as a dopant in organic semiconductors, significantly improving their electrical performance.

The environmental impact of this compound has also been a subject of recent research. Studies have focused on its biodegradability and toxicity profiles to ensure its safe use in industrial and medical applications. Preliminary results indicate that the compound exhibits low toxicity towards aquatic organisms, suggesting that it may be environmentally friendly under controlled conditions.

In conclusion, 2-(2,5-Bis(trifluoromethyl)pyridin-3-yl)-2-hydroxyacetic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and properties make it an attractive target for further research and development. As scientific understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing both theoretical and applied sciences.